4-Phenyl-1,7lambda6-dithia-4-azaspiro[4.4]nonane-1,1,3,7,7-pentone

Catalog No.
S6900701
CAS No.
879642-15-6
M.F
C12H13NO5S2
M. Wt
315.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-Phenyl-1,7lambda6-dithia-4-azaspiro[4.4]nonane-1...

CAS Number

879642-15-6

Product Name

4-Phenyl-1,7lambda6-dithia-4-azaspiro[4.4]nonane-1,1,3,7,7-pentone

IUPAC Name

1,1,7,7-tetraoxo-4-phenyl-1λ6,7λ6-dithia-4-azaspiro[4.4]nonan-3-one

Molecular Formula

C12H13NO5S2

Molecular Weight

315.4 g/mol

InChI

InChI=1S/C12H13NO5S2/c14-11-8-20(17,18)12(6-7-19(15,16)9-12)13(11)10-4-2-1-3-5-10/h1-5H,6-9H2

InChI Key

RUWFRPATCCHKNR-UHFFFAOYSA-N

SMILES

C1CS(=O)(=O)CC12N(C(=O)CS2(=O)=O)C3=CC=CC=C3

Canonical SMILES

C1CS(=O)(=O)CC12N(C(=O)CS2(=O)=O)C3=CC=CC=C3

4-Phenyl-1,7lambda6-dithia-4-azaspiro[4.4]nonane-1,1,3,7,7-pentone is a complex organic compound characterized by its unique spirocyclic structure, which integrates nitrogen and sulfur atoms. This compound belongs to a class of spirocyclic compounds that exhibit intriguing chemical and biological properties due to the presence of multiple functional groups and heteroatoms. The molecular formula for this compound is C15H19N2S2, indicating it consists of carbon, hydrogen, nitrogen, and sulfur.

  • Since information on the compound's use in scientific research is limited, there is no data available on its mechanism of action.
  • Due to the lack of information, it is important to exercise caution when handling any unknown compound.
  • Always wear appropriate Personal Protective Equipment (PPE) when handling chemicals, and consult with a qualified professional for guidance.

Important Note:

  • This analysis highlights the limitations of publicly available information on certain scientific compounds.
  • In-depth analysis often requires access to specialized databases and scientific literature, which may be restricted or require a subscription.

If you are interested in further exploring this compound, it is recommended to:

  • Consult a professional chemist or researcher familiar with the field.
  • Seek access to scientific databases like SciFinder® [] or Reaxys® [] through a library or research institution.

  • Oxidation: It can be oxidized to form sulfoxides or sulfones.
  • Reduction: Reduction reactions can convert sulfoxides back to sulfides.
  • Substitution: Nucleophilic substitution reactions can occur at the nitrogen or sulfur atoms.

Common Reagents and Conditions

  • Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
  • Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically employed.
  • Substitution: Reagents like alkyl halides or acyl chlorides facilitate substitution reactions.

Major Products

The products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the spirocyclic structure.

Research indicates that 4-Phenyl-1,7lambda6-dithia-4-azaspiro[4.4]nonane-1,1,3,7,7-pentone exhibits potential biological activity. Its unique structure allows it to interact with various biological targets, including enzymes and receptors. The sulfur and nitrogen atoms in the spirocyclic framework may contribute to its biological effects by influencing molecular interactions and pathways. Ongoing studies aim to elucidate its therapeutic potential in treating diseases.

The synthesis of 4-Phenyl-1,7lambda6-dithia-4-azaspiro[4.4]nonane-1,1,3,7,7-pentone typically involves multi-step organic reactions. A common method includes:

  • Reactions with Phenyl-substituted Precursors: This involves reacting a phenyl-substituted precursor with sulfur and nitrogen-containing reagents under controlled conditions.
  • Optimization of Reaction Conditions: Specific temperatures, solvents, and catalysts are required to ensure the formation of the desired spirocyclic structure.
  • Industrial Production: Scaling up laboratory methods for industrial production may involve optimizing conditions for larger batches while ensuring purity and safety.

The compound has several applications across various fields:

  • Chemistry: It serves as a building block for synthesizing more complex molecules and studying spirocyclic chemistry.
  • Biology: Its unique structure makes it a candidate for investigating biological interactions and potential therapeutic applications.
  • Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.
  • Industry: It can be utilized in developing new materials with specific properties, such as polymers or catalysts.

Similar Compounds

Here are some compounds that share structural similarities with 4-Phenyl-1,7lambda6-dithia-4-azaspiro[4.4]nonane-1,1,3,7,7-pentone:

  • 4-Phenyl-1,7-dithia-4-azaspiro[4.4]nonane-3-one
  • 4-Phenyl-1,7lambda6-dithia-4-azaspiro[4.4]nonane-3,7,7-trione

Uniqueness

The uniqueness of 4-Phenyl-1,7lambda6-dithia-4-azaspiro[4.4]nonane-1,1,3,7,7-pentone lies in its specific spirocyclic structure combined with multiple sulfur and nitrogen atoms. This configuration imparts distinct chemical reactivity and biological properties compared to similar compounds. The presence of these heteroatoms enhances its potential applications in medicinal chemistry and materials science.

XLogP3

-0.1

Hydrogen Bond Acceptor Count

5

Exact Mass

315.02351486 g/mol

Monoisotopic Mass

315.02351486 g/mol

Heavy Atom Count

20

Dates

Modify: 2024-04-15

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